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Cat. No.: B15141865 Get Quote

Mechanism of Action
The cytotoxic effects of arabinosylcytosine are dependent on its intracellular conversion to the

active metabolite, arabinosylcytosine triphosphate (Ara-CTP).[1][4] This multi-step

phosphorylation is a critical determinant of its efficacy.

Cellular Uptake and Activation: Arabinosylcytosine is transported into the cell where it is first

phosphorylated to arabinosylcytosine monophosphate (Ara-CMP) by the enzyme

deoxycytidine kinase (dCK).[4] Subsequently, it is further phosphorylated to the diphosphate

(Ara-CDP) and finally the active triphosphate (Ara-CTP) form.[4] Deoxycytidine kinase is the

rate-limiting enzyme in this activation pathway.[4]

Inhibition of DNA Synthesis: Ara-CTP is a potent competitive inhibitor of DNA polymerase.[4]

[5] It competes with the natural substrate, deoxycytidine triphosphate (dCTP), for

incorporation into the elongating DNA strand during the S phase of the cell cycle.[2][4]

DNA Damage and Chain Termination: Once incorporated into the DNA, the arabinose sugar

moiety of Ara-CTP, which differs from the deoxyribose of dCTP, creates a steric hindrance

that inhibits the rotation of the molecule.[2] This distortion of the DNA helix impedes further

DNA chain elongation by DNA polymerase, leading to a halt in DNA replication and repair.[1]

[2] The accumulation of these stalled replication forks and DNA strand breaks ultimately

triggers programmed cell death, or apoptosis.[3][6]
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Inhibition of Other Enzymes: In addition to its primary effect on DNA polymerase,

arabinosylcytosine has also been shown to inhibit RNA polymerases and nucleotide

reductase enzymes, further contributing to its cytotoxic effects by disrupting both DNA and

RNA synthesis.[1]
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Mechanism of Action of Arabinosylcytosine (Ara-C)
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Signaling Pathways Modulated by Arabinosylcytosine (Ara-C)
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Mechanisms of Resistance to Arabinosylcytosine (Ara-C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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